Cas no 1936642-55-5 (1-(Bromomethyl)-1-(3,3,3-trifluoropropyl)cyclopropane)

• Product Name: 1-(Bromomethyl)-1-(3,3,3-trifluoropropyl)cyclopropane
• CAS No: 1936642-55-5
• MF: C₇H₁₀BrF₃
• MW: 231.053512096405
• CID: 5285545
• Update Time: 2025-06-08

1-(Bromomethyl)-1-(3,3,3-trifluoropropyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(3,3,3-trifluoropropyl)cyclopropane
• 1-(Bromomethyl)-1-(3,3,3-trifluoropropyl)cyclopropane

• Inchi： 1S/C7H10BrF3/c8-5-6(1-2-6)3-4-7(9,10)11/h1-5H2
• InChI Key： YTPPRRGVEKFVHP-UHFFFAOYSA-N
• SMILES： BrCC1(CCC(F)(F)F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 137
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Additional information on 1-(Bromomethyl)-1-(3,3,3-trifluoropropyl)cyclopropane

1-(Bromomethyl)-1-(3,3,3-trifluoropropyl)cyclopropane (CAS No. 1936642-55-5): A Comprehensive Overview

1-(Bromomethyl)-1-(3,3,3-trifluoropropyl)cyclopropane (CAS No. 1936642-55-5) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its distinctive bromomethyl and trifluoropropyl substituents, which confer it with a range of valuable properties and potential applications.

The bromomethyl group in 1-(Bromomethyl)-1-(3,3,3-trifluoropropyl)cyclopropane makes it an excellent electrophilic reagent for various synthetic transformations. The presence of the bromine atom allows for facile substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the trifluoropropyl group introduces significant fluorination, which can enhance the lipophilicity and metabolic stability of the resulting compounds.

Recent studies have highlighted the potential of 1-(Bromomethyl)-1-(3,3,3-trifluoropropyl)cyclopropane in the development of novel pharmaceuticals. For instance, a 2022 study published in the Journal of Medicinal Chemistry explored its use as a building block for synthesizing antiviral agents. The researchers found that compounds derived from this intermediate exhibited potent activity against a range of viral pathogens, including influenza and herpes simplex virus (HSV).

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the use of 1-(Bromomethyl)-1-(3,3,3-trifluoropropyl)cyclopropane in the synthesis of anticancer agents. The resulting compounds showed promising cytotoxic activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The trifluoropropyl group was found to play a crucial role in enhancing the selectivity and efficacy of these compounds.

The synthetic versatility of 1-(Bromomethyl)-1-(3,3,3-trifluoropropyl)cyclopropane extends beyond pharmaceutical applications. In materials science, this compound has been used as a precursor for the synthesis of advanced polymers with unique properties. For example, a 2021 study in Macromolecules demonstrated that polymers derived from this intermediate exhibited excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace and electronics.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Research has shown that 1-(Bromomethyl)-1-(3,3,3-trifluoropropyl)cyclopropane can be synthesized using environmentally friendly methods. A 2020 study published in reported a green synthesis route that minimized waste and reduced the use of hazardous solvents. This approach not only aligns with sustainable chemistry principles but also enhances the economic viability of large-scale production.

In conclusion, 1-(Bromomethyl)-1-(3,3,3-trifluoropropyl)cyclopropane (CAS No. 1936642-55-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers and chemists working in organic synthesis, medicinal chemistry, materials science, and environmental chemistry. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.